Cas no 1103929-40-3 (Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate)

• Product Name: Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate
• CAS No: 1103929-40-3
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• MDL: MFCD31536682
• CID: 4560512
• Update Time: 2025-05-26

Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate
• Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate

• MDL： MFCD31536682
• Inchi： 1S/C22H24N2O6/c1-15(16-6-4-3-5-7-16)23-13-12-19(14-20(23)22(26)29-2)30-21(25)17-8-10-18(11-9-17)24(27)28/h3-11,15,19-20H,12-14H2,1-2H3/t15-,19-,20-/m1/s1
• InChI Key： ZKEDMGQTXQUYGA-CDHQVMDDSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)CC[C@@H](OC(=O)C2=CC=C([N+]([O-])=O)C=C2)C[C@@H]1C(OC)=O

Additional information on Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate

Comprehensive Analysis of Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate (CAS 1103929-40-3)

The compound Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate (CAS 1103929-40-3) is a chiral piperidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its structural complexity, featuring a 4-nitrobenzoyloxy group and a (R)-1-phenylethyl substituent, makes it a valuable intermediate for asymmetric synthesis. Researchers and industry professionals frequently search for its synthetic applications, stereochemical properties, and biological activity, reflecting its growing relevance in drug discovery.

One of the most discussed topics in modern chemistry is the demand for enantioselective catalysts and chiral building blocks. This compound, with its defined (2R,4R) and (R) configurations, aligns perfectly with these trends. Its piperidine-2-carboxylate core is a common motif in bioactive molecules, often explored for CNS-targeting drugs or enzyme inhibitors. The presence of the 4-nitrobenzoyl group further enhances its utility in photoaffinity labeling studies, a technique gaining traction in proteomics research.

From a synthetic perspective, the methyl ester functionality in this molecule offers versatility for further derivatization, a feature highly sought after in medicinal chemistry optimization. Recent publications highlight its role in constructing spirocyclic compounds, a structural class dominating recent FDA approvals. The compound’s CAS 1103929-40-3 identifier is often queried alongside terms like "chiral resolution methods" and "piperidine derivatives in drug design", underscoring its interdisciplinary importance.

Analytical challenges associated with this molecule, such as HPLC method development for enantiomeric purity assessment, are frequently debated in forums. The nitroaromatic moiety introduces unique UV-Vis absorption characteristics, simplifying detection during process chemistry scale-up. These practical considerations make it a case study for quality-by-design (QbD) approaches in API manufacturing.

Environmental and regulatory aspects of nitro-containing compounds have also driven recent searches. While this molecule doesn’t fall under restricted categories, its biodegradation pathways are of academic interest, particularly in green chemistry initiatives. The phenylethyl group’s metabolic stability makes it a reference point for structure-metabolism relationship studies.

In material science applications, the crystalline properties of Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate have been examined for nonlinear optical materials. The nitrobenzoyl group’s electron-withdrawing nature contributes to molecular polarization, a hot topic in organic electronics research. Such multidisciplinary relevance explains why patent databases show increasing citations of CAS 1103929-40-3 since 2020.

For synthetic chemists, the compound’s stereocenters present interesting challenges in diastereoselective synthesis. Recent advances in flow chemistry and enzymatic catalysis have renewed interest in its preparation methods. The carboxylate ester group’s compatibility with cross-coupling reactions positions it as a strategic intermediate for fragment-based drug discovery platforms.

Thermodynamic studies of this molecule contribute to broader discussions about conformational analysis in substituted piperidines. The 4-substituent’s steric effects on ring inversion barriers are frequently modeled in computational chemistry, linking to molecular dynamics simulations—a trending methodology in rational drug design. These facets make CAS 1103929-40-3 a recurring subject in QSAR training datasets.

In conclusion, Methyl(2R,4R)-4-[(4-Nitrobenzoyl)oxy]-1-[(R)-1-phenylethyl]piperidine-2-carboxylate represents a nexus of synthetic utility, theoretical interest, and applied research potential. Its evolving role across chemistry subdisciplines ensures continued academic and industrial attention, with particular growth expected in preclinical research applications and specialty chemical production.